Cas no 672907-00-5 ([(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate)

• Product Name: [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate
• CAS No: 672907-00-5
• MF: C₂₂H₂₁F₆NO₄
• MW: 477.396867513657
• CID: 4656558
• Update Time: 2025-06-08

[(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate Chemical and Physical Properties

Names and Identifiers

• [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate

• Inchi： 1S/C18H17F6N.C4H4O4/c1-11(13-6-4-3-5-7-13)25-12(2)14-8-15(17(19,20)21)10-16(9-14)18(22,23)24;5-3(6)1-2-4(7)8/h3-12,25H,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t11-,12?;/m0./s1
• InChI Key： KXVVDDBBYMMHRM-KMFYCESQSA-N
• SMILES： [NH2+](C(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C)[C@H](C1=CC=CC=C1)C.C([O-])(=O)/C=C/C(O)=O

Additional information on [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate

Introduction to [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium Fumarate (CAS No. 672907-00-5)

Compound with the chemical name [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate, identified by its CAS number CAS No. 672907-00-5, is a specialized molecule that has garnered attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, has been the subject of numerous studies due to its unique properties and potential applications in various scientific domains.

The molecular structure of this compound features a combination of aromatic rings and functional groups that contribute to its distinct chemical behavior. Specifically, the presence of 3,5-Bis(Trifluoromethyl)phenyl and phenylethyl groups introduces specific electronic and steric properties that make it a valuable candidate for further investigation. These features are particularly relevant in the context of drug design and development, where precise molecular interactions are crucial for efficacy and selectivity.

In recent years, there has been a growing interest in molecules that incorporate fluorine atoms due to their ability to modulate metabolic stability and binding affinity. The Bis(Trifluoromethyl)phenyl moiety in this compound is an example of such a feature, which has been extensively studied for its potential in enhancing the pharmacokinetic properties of drug candidates. This aspect has made [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate a subject of interest in the development of novel therapeutic agents.

The use of fumarate as a counterion in this compound is also noteworthy. Fumaric acid derivatives are well-known for their role in various medical applications, including the treatment of certain skin conditions and as intermediates in the synthesis of more complex molecules. The inclusion of fumarate in this compound may contribute to its solubility and bioavailability, factors that are critical for its potential use in pharmaceutical formulations.

Recent research has begun to explore the potential applications of this compound in the field of medicinal chemistry. Studies have suggested that molecules with similar structural motifs may exhibit properties that are beneficial in the treatment of neurological disorders, cancer, and inflammation-related conditions. The stereochemical configuration at the chiral centers, specifically the (1R) and (1S) designations, plays a crucial role in determining the biological activity of the compound. This stereochemical specificity is a key area of focus in ongoing research efforts.

The synthesis of [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of fluorinated aromatic rings necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled researchers to develop more efficient routes for producing such complex molecules, which is essential for both academic research and industrial applications.

In addition to its potential therapeutic applications, this compound has also been studied for its role as a building block in more complex chemical syntheses. Its unique structural features make it a versatile intermediate that can be modified to produce novel derivatives with tailored properties. This aspect has been particularly useful in the development of new materials and functional chemicals that have applications beyond pharmaceuticals.

The impact of fluorine-containing compounds on modern drug discovery cannot be overstated. The ability to fine-tune electronic properties and metabolic stability through fluorine substitution has led to significant advancements in medicinal chemistry. [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate exemplifies this trend, as it combines multiple sophisticated features that make it a promising candidate for further exploration.

Ongoing studies continue to uncover new aspects of this compound's behavior and potential applications. Researchers are investigating its interactions with biological targets and exploring ways to optimize its pharmacological properties. As our understanding of molecular interactions grows, compounds like [(1R)-1-(3,5-Bis(Trifluoromethyl)phenyl)ethyl][(1S)-1-phenylethyl]ammonium fumarate are expected to play an increasingly important role in the development of next-generation therapeutics.

The future prospects for this compound are promising, with several avenues for further research emerging from recent findings. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new insights and applications. As technology advances, methods for studying these complex molecules will continue to improve, enabling more detailed investigations into their properties and potential uses.